(S)-Cetirizine
(S)-Cetirizine
Brand Name:
Vulcanchem
CAS No.:
130018-76-7
VCID:
VC0155916
InChI:
InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/t21-/m0/s1
SMILES:
C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C21H25ClN2O3
Molecular Weight:
388.9 g/mol
(S)-Cetirizine
CAS No.: 130018-76-7
Main Products
VCID: VC0155916
Molecular Formula: C21H25ClN2O3
Molecular Weight: 388.9 g/mol
| CAS No. | 130018-76-7 |
|---|---|
| Product Name | (S)-Cetirizine |
| Molecular Formula | C21H25ClN2O3 |
| Molecular Weight | 388.9 g/mol |
| IUPAC Name | 2-[2-[4-[(S)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid |
| Standard InChI | InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/t21-/m0/s1 |
| Standard InChIKey | ZKLPARSLTMPFCP-NRFANRHFSA-N |
| Isomeric SMILES | C1CN(CCN1CCOCC(=O)O)[C@@H](C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Canonical SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| PubChem Compound | 150716 |
| Last Modified | Nov 11 2021 |
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